Cas no 1806030-91-0 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806030-91-0
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4848217
• Update Time: 2025-05-25

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H7F2N3/c9-8(10)6-2-1-5(3-11)7(4-12)13-6/h1-2,8H,4,12H2
• InChI Key： JHIBSMZSGOGMCJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine

Research Brief on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS: 1806030-91-0)

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS: 1806030-91-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymes and receptors. Recent studies have explored its synthesis, structural properties, and biological activities, making it a subject of interest for researchers in drug discovery and development.

The synthesis of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine involves a multi-step process that has been optimized to improve yield and purity. Key steps include the introduction of the aminomethyl and cyano groups, as well as the difluoromethyl substitution at the 6-position of the pyridine ring. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These synthetic and analytical advancements have facilitated further exploration of its biological properties.

Recent research has focused on the compound's potential as a kinase inhibitor, with preliminary studies indicating its ability to selectively target certain kinases involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the aminomethyl and difluoromethyl groups in mediating these interactions.

Beyond its kinase inhibitory activity, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine has also been investigated for its potential in other therapeutic areas. For instance, its structural features suggest possible applications in the development of antimicrobial agents, given the known bioactivity of pyridine derivatives against bacterial and fungal pathogens. Early-stage studies have shown moderate activity against a panel of clinically relevant microorganisms, warranting further optimization and evaluation.

Despite these promising findings, challenges remain in the development of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on improving the pharmacokinetic and pharmacodynamic properties of the compound to enhance its therapeutic potential.

In conclusion, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS: 1806030-91-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in drug discovery. Future studies should aim to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in preclinical models. The continued exploration of this compound may yield significant contributions to the field of chemical biology and medicinal chemistry.